5-acetyl-2-fluorophenyl fluoranesulfonate
Overview
Description
5-Acetyl-2-fluorophenyl fluoranesulfonate is a specialized chemical compound with the molecular formula C8H6F2O4S and a molecular weight of 236.2. This compound is utilized in various scientific experiments and research due to its unique properties and reactivity.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 5-acetyl-2-fluorophenyl fluoranesulfonate typically involves the fluorination of 2-fluorophenyl acetate followed by sulfonation. The reaction conditions require careful control of temperature and the use of specific reagents to ensure the formation of the desired product.
Industrial Production Methods: In an industrial setting, the production of this compound may involve large-scale chemical reactors and optimized reaction conditions to achieve high yields. The process may also include purification steps to ensure the final product meets the required purity standards.
Chemical Reactions Analysis
Types of Reactions: 5-Acetyl-2-fluorophenyl fluoranesulfonate can undergo various chemical reactions, including oxidation, reduction, and substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.
Substitution: Nucleophilic substitution reactions can be carried out using various nucleophiles under specific conditions.
Major Products Formed: The major products formed from these reactions include oxidized derivatives, reduced forms, and substituted analogs of the original compound.
Scientific Research Applications
5-Acetyl-2-fluorophenyl fluoranesulfonate is widely used in scientific research across various fields:
Chemistry: It serves as a reagent in organic synthesis and catalysis.
Biology: The compound is used in biochemical assays and studies involving enzyme inhibition.
Industry: The compound is utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which 5-acetyl-2-fluorophenyl fluoranesulfonate exerts its effects involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, affecting biochemical processes within cells.
Comparison with Similar Compounds
2-Fluorophenyl acetate
5-Acetyl-2-fluorophenol
Fluoranesulfonic acid
Uniqueness: 5-Acetyl-2-fluorophenyl fluoranesulfonate is unique due to its specific structural features, such as the presence of both acetyl and fluorine groups, which influence its reactivity and applications.
This comprehensive overview highlights the importance and versatility of this compound in scientific research and industry. Its unique properties and reactivity make it a valuable compound for various applications.
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Properties
CAS No. |
2411227-74-0 |
|---|---|
Molecular Formula |
C8H6F2O4S |
Molecular Weight |
236.2 |
Purity |
95 |
Origin of Product |
United States |
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